Cas no 4497-40-9 ((e)-3-(3,4-dimethoxyphenyl)prop-2-enal)
4497-40-9 structure
Product Name:(e)-3-(3,4-dimethoxyphenyl)prop-2-enal
CAS No:4497-40-9
MF:C11H12O3
MW:192.211183547974
CID:1518647
PubChem ID:107557
Update Time:2025-04-21
(e)-3-(3,4-dimethoxyphenyl)prop-2-enal Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(3,4-dimethoxyphenyl)prop-2-enal
- CHEMBL465888
- (E)-3-(3,4-Dimethoxy-phenyl)-propenal
- 2-Propenal, 3-(3,4-dimethoxyphenyl)-
- 3,4-dimethoxycinamaldehyde
- 3-(3,4-Dimethoxyphenyl)-2-propenal
- 3,4-Dimethoxycinnamaldehyde
- 3,4-dimethoxy-cinnamaldehyde
- 3'-Oxomethylisoeugenol
- Cinnamaldehyde, 3,4-dimethoxy-
- coniferaldehyde methyl ether
- 3,4-Dimethoxy-zimtaldehyd
- Methylconiferylaldehyde
- bmse010082
- AC1NT9G2
- 3,4-Dimethoxybenzenepropenal
- AKOS022342873
- SCHEMBL563071
- CS-0260531
- 2-Propenal, 3-(3,4-dimethoxyphenyl)-, (2E)-
- 4497-40-9
- (2E)-3-(3,4-Dimethoxyphenyl)-2-propenal #
- 3,4-dimethoxy cinnamaldehyde
- (E)-3,4-Dimethoxycinnamaldehyde
- KNUFNLWDGZQKKJ-ONEGZZNKSA-N
- 58045-88-8
- DTXSID701025105
- Q27159234
- (E)-3-(3,4-dimethoxyphenyl)acrylaldehyde
- CHEBI:86548
- trans-3,4-dimethoxycinnamaldehyde
- trans-3-(3,4-dimethoxyphenyl)-2-propenaldehyde
- EN300-7539373
- 3-(3,4-dimethoxyphenyl)prop-2-enal
- (2E)-3-(3,4-dimethoxyphenyl)prop-2-enal
- EN300-1846839
- KNUFNLWDGZQKKJ-UHFFFAOYSA-N
- FT-0777775
- AKOS017514612
- (e)-3-(3,4-dimethoxyphenyl)prop-2-enal
-
- Inchi： 1S/C11H12O3/c1-13-10-6-5-9(4-3-7-12)8-11(10)14-2/h3-8H,1-2H3/b4-3+
- InChI Key： KNUFNLWDGZQKKJ-ONEGZZNKSA-N
- SMILES： O(C)C1C=C(/C=C/C=O)C=CC=1OC
Computed Properties
- Exact Mass: 192.07866
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
(e)-3-(3,4-dimethoxyphenyl)prop-2-enal Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4497-40-9 ((e)-3-(3,4-dimethoxyphenyl)prop-2-enal) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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